Cas no 1706448-58-9 (1-methyl-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-methyl-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid
• CAS No: 1706448-58-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5715740
• PubChem ID: 102568165
• Update Time: 2025-10-29

1-methyl-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropylphenyl)-1-methylpyrrolidine-3-carboxylicacid
• F1911-4020
• 1706448-58-9
• 4-(4-Isopropyl-phenyl)-1-methyl-pyrrolidine-3-carboxylic acid
• 1-methyl-4-[4-(propan-2-yl)phenyl]pyrrolidine-3-carboxylic acid
• AKOS027456660
• EN300-1454939
• 4-(4-Isopropylphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-methyl-4-[4-(1-methylethyl)phenyl]-
• 1-methyl-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C15H21NO2/c1-10(2)11-4-6-12(7-5-11)13-8-16(3)9-14(13)15(17)18/h4-7,10,13-14H,8-9H2,1-3H3,(H,17,18)
• InChI Key： FQHJTCOFTPBBDN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC1C1C=CC(C(C)C)=CC=1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 385.7±42.0 °C(Predicted)
• pka: 3.39±0.40(Predicted)

Additional information on 1-methyl-4-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid

1-Methyl-4-(Propan-2-Yl)Phenylpyrrolidine-3-Carboxylic Acid (CAS No. 1706448-58-9)

The compound 1-methyl-4-(propan-2-yl)phenylpyrrolidine-3-carboxylic acid, identified by the CAS number 1706448-58-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique properties and functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as organocatalysis and transition-metal-catalyzed reactions. The structure of 1-methyl-4-(propan-2-yl)phenylpyrrolidine features a pyrrolidine ring fused with a phenyl group, substituted with a methyl and an isopropyl group at specific positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery and material science.

In terms of its physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid functionality renders it acidic, with a pKa value around 3.5, which is significant for its reactivity in various chemical transformations.

The latest research on this compound has focused on its potential as a building block for constructing bioactive molecules. For instance, studies have demonstrated its ability to act as a precursor for peptide-like structures, which are crucial in pharmacology for designing drugs targeting specific biological pathways. Additionally, the compound has shown promise in polymer chemistry, where its rigid structure can be exploited to develop high-performance polymers with tailored mechanical properties.

In the context of drug discovery, the phenylpyrrolidine moiety of this compound has been linked to modulatory effects on G-protein coupled receptors (GPCRs), which are key targets for treating various diseases such as cardiovascular disorders and neurodegenerative diseases. Recent computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to certain GPCR subtypes, suggesting its potential as a lead compound for drug development.

Beyond its pharmacological applications, this compound has also garnered attention in the field of green chemistry. Researchers have explored its use in catalytic processes under mild conditions, reducing the environmental footprint associated with traditional synthetic methods. This aligns with the growing global emphasis on sustainable chemical practices.

In summary, 1-methyl-4-(propan-2-yl)phenylpyrrolidine (CAS No. 1706448-58-9) is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental and applied research in chemistry and related fields.